2-Amino-3-cyano-5-nitrothiophene
Cat. No. B8680675
M. Wt: 169.16 g/mol
InChI Key: CFKZMYPOJOKAAD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04111956
Procedure details
In place of the 83.9 parts of 2-formylamino-3-carbamoyl-5-nitrothiophene used in Example 1 there are used 113.6 parts of 2-benzoylamino-3-carbamoyl-5-nitrothiophene, the first stage of the reaction being carried out for 15 minutes at 60° C. (instead of at 70°-75° C. as in Example 1). 2-Amino-3-cyano-5-nitrothiophene is obtained in an overall yield of 60%.
Name
2-formylamino-3-carbamoyl-5-nitrothiophene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2-benzoylamino-3-carbamoyl-5-nitrothiophene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Yield
60%
Identifiers
|
REACTION_CXSMILES
|
C([NH:3][C:4]1[S:5][C:6]([N+:12]([O-:14])=[O:13])=[CH:7][C:8]=1[C:9](=O)[NH2:10])=O.C(NC1SC([N+]([O-])=O)=CC=1C(=O)N)(=O)C1C=CC=CC=1>>[NH2:3][C:4]1[S:5][C:6]([N+:12]([O-:14])=[O:13])=[CH:7][C:8]=1[C:9]#[N:10]
|
Inputs
Step One
|
Name
|
2-formylamino-3-carbamoyl-5-nitrothiophene
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(=O)NC=1SC(=CC1C(N)=O)[N+](=O)[O-]
|
Step Two
|
Name
|
2-benzoylamino-3-carbamoyl-5-nitrothiophene
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C1=CC=CC=C1)(=O)NC=1SC(=CC1C(N)=O)[N+](=O)[O-]
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
instead of at 70°-75° C.
|
Outcomes
Product
Details
Reaction Time |
15 min |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
NC=1SC(=CC1C#N)[N+](=O)[O-]
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 60% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
